Sodium pyridin-3-olate

• IUPAC Name: sodium;pyridin-3-olate
• InChI: InChI=1S/C5H5NO.Na/c7-5-2-1-3-6-4-5;/h1-4,7H;/q;+1/p-1
• InChI Key: WHYQZPOBOBSAIS-UHFFFAOYSA-M
• Canonical SMILES: C1=CC(=CN=C1)[O-].[Na+]
• Molecular Formula: C5H4NNaO
• Related CAS: 109-00-2 (Parent)
• DSSTOX Substance ID: DTXSID40200527
• Molecular Weight: 117.08 g/mol
• CAS RN: 52536-09-1

Description

Sodium pyridin-3-olate, also known as 3-Hydroxypyridine, is a compound used for organic synthesis, in the pharmaceutical industry, and for the preparation of dyes. Its molecular formula is C5H5NO.

Synthesis Analysis

A study published in Nature Communications Chemistry reported a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans.

Physical And Chemical Properties Analysis

Sodium pyridin-3-olate has a density of 1.1g/cm^3, a melting point of 123-130℃, a boiling point of 210.7°C at 760 mmHg, a flashing point of 80.1°C, and a vapor pressure of 0.19mmHg at 25°C. Its refractive index is 1.538.

Scientific Research Applications

Crystal Structure and Stability

Sodium pyridin-3-olate, alternatively known as sodium pyridin-2-olate trihydrate, forms part of a crystal structure comprising edge-shared chains of NaO(6) octahedra. This structure is stabilized by a network of strong O-H.O and O-H.N interactions, with the organic moieties occupying space between the chains in an antiparallel alignment. This compound crystallizes in the P-1 space group, showcasing the intricate structural properties of sodium pyridin-3-olate and its derivatives (Muthuraman, Nicoud, & Bagieu-Beucher, 2000).

Use in Synthesis of Multidentate Ligands

Sodium phosphinin-2-olate, a compound related to sodium pyridin-3-olate, serves as a valuable building block in the preparation of multidentate phosphinine ligands. These ligands are subsequently employed in the creation of metal complexes, which are characterized by NMR spectra and single-crystal X-ray diffraction studies. This demonstrates the compound's utility in complex molecular syntheses and metal complex formations (Xiaodan Chen, Zhongshui Li, & H. Grützmacher, 2018).

Role in Formation of Novel Derivatives

Sodium pyridin-3-olate derivatives have been used in the synthesis of new compounds like pyrazolo[1,5-a]pyrimidines, triazolo[4,3-a]pyrimidines, and thieno[2,3-b]pyridine derivatives. These derivatives are elucidated through elemental analysis, spectral data, and chemical transformation, highlighting the compound's role in the formation of a wide range of chemically significant derivatives (A. Abdelhamid & S. M. Gomha, 2013).

Involvement in Metal Complexes and Rotaxanes

Sodium pyridin-3-olate is instrumental in the creation of novel pyridine N-oxide containing [2]rotaxanes. In these structures, the macrocyclic component undergoes a pirouetting motion around the pyridine N-oxide axle upon the addition and removal of metal cations. This demonstrates the compound's dynamic behavior in complex molecular systems (L. M. Hancock & P. Beer, 2011).

Thermal and Spectroscopic Properties

The thermal and spectroscopic properties of sodium pyridin-3-olate derivatives have been a subject of study, especially in relation to light lanthanide (III) complexes. These studies provide insight into the stability, decomposition, and complexation processes of these compounds, contributing to a better understanding of their behavior under various conditions (Z. Rzączyńska, Anna Danczowska-Burdon, & J. Sienkiewicz-Gromiuk, 2010).

Degradation and Oxidation Processes

Research on sodium pyridin-3-olate derivatives like sodium 3,5,6-trichloropyridin-2-ol has been focused on their decomposition and oxidation in sub- and supercritical water. This research is significant for understanding the environmental impact and disposal methods of these compounds, especially in relation to wastewater treatment and environmental protection (Ning Liu, Hongyou Cui, & D. Yao, 2009).

Mechanism of Action

Target of Action

• However, we know that pyrazole derivatives, including Sodium pyridin-3-olate, exhibit a wide spectrum of biological properties. They have been explored for their medicinal potential in various therapeutic areas .
• Some pyrazole-containing compounds, such as Celecoxib (an anti-inflammatory drug) and Rimonabant (an anti-obesity drug), have been successfully commercialized .

Biochemical Pathways

• Pyrazoles, in general, have been associated with diverse activities, including anti-tuberculosis, anticancer, antifungal, anti-inflammatory, and antioxidant properties .

Safety and Hazards

The safety data sheet for Sodium pyridin-3-olate indicates that it has acute toxicity when ingested. More detailed information about its safety and hazards was not found in the search results.

Future Directions

Pyridine scaffolds, such as Sodium pyridin-3-olate, are found in various natural products, drug molecules, vitamins, and materials. The biological activities and physical properties of pyridine analogs can be improved by introducing various functional groups into the pyridine scaffold. Therefore, it is anticipated that myriad new pharmaceuticals containing the pyridine scaffold will be available in the forthcoming decade.